Cas no 1753-48-6 (2-Amino-5-pyrimidinecarbonitrile)

• Product Name: 2-Amino-5-pyrimidinecarbonitrile
• CAS No: 1753-48-6
• MF: C₅H₄N₄
• MW: 120.112059593201
• MDL: MFCD00232791
• CID: 41937
• PubChem ID: 3814492
• Update Time: 2025-05-26

2-Amino-5-pyrimidinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Aminopyrimidine-5-carbonitrile
• 2-Amino-5-pyrimidinecarbonitrile
• 2-Amino-5-pyrazinecarboxylic acid
• 5-Cyano-2-pyriMidinaMine
• 2-AMino-5-cyanopyriMidin
• 5-Pyrimidinecarbonitrile, 2-amino- (7CI,8CI,9CI)
• 2-Amino-5-cyanopyrimidine, 2-Amino-5-cyano-1,3-diazine
• 2-AMINO-5-CYANOPYRIMIDINE
• 5-Pyrimidinecarbonitrile, 2-amino-
• PubChem18197
• 2-amino-5-cyano-pyrimidine
• KSC497I1B
• 2-amino-pyrimidine-5-carbonitrile
• SEUSFEKWVIFWTN-UHFFFAOYSA-N
• SBB065708
• TRA0080298
• RP19363
• 6G-001
• J-508076
• 2-aminopyrimidine-5-carbonitrile, AldrichCPR
• MFCD00232791
• SCHEMBL312324
• FT-0649411
• A1-00244
• 1753-48-6
• SY024245
• AMY125
• AKOS006274710
• SB57602
• Z1198152467
• EN300-91753
• DTXSID20396795
• A3893
• 2-aminopyrimidine-5-carbonitrile;2-amino-5-pyrimidinecarbonitrile
• CS-W005758
• AC-24832
• Zinc02559851
• 2-AMINOPYRIMIDINE-5-CARBONITRILE, 95+%
• DB-020546
• pyrimidine, 2-amino-5-cyano-

• MDL： MFCD00232791
• Inchi： 1S/C5H4N4/c6-1-4-2-8-5(7)9-3-4/h2-3H,(H2,7,8,9)
• InChI Key： SEUSFEKWVIFWTN-UHFFFAOYSA-N
• SMILES： N1C=C(C#N)C=NC=1N

Computed Properties

• Exact Mass: 120.04400
• Monoisotopic Mass: 120.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6
• XLogP3: -0.4

Experimental Properties

• Density: 1.346
• Boiling Point: 387.8℃ at 760 mmHg
• Flash Point: 188.372°C
• Refractive Index: 1.6
• PSA: 75.59000
• LogP: 0.51168

2-Amino-5-pyrimidinecarbonitrile Security Information

• Hazard Category Code： 41
• Safety Instruction： 26-39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 2-Amino-5-pyrimidinecarbonitrile

2-Amino-5-Pyrimidinecarbonitrile (CAS No. 1753-48-6): A Comprehensive Overview

2-Amino-5-pyrimidinecarbonitrile, also known by its CAS registry number 1753-48-6, is a heterocyclic organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the pyrimidine family, a group of nitrogen-containing aromatic heterocycles that are widely studied for their unique chemical properties and biological activities. The structure of 2-amino-5-pyrimidinecarbonitrile consists of a pyrimidine ring with an amino group (-NH₂) at the 2-position and a cyano group (-CN) at the 5-position, making it a versatile molecule for synthetic and functional applications.

The synthesis of 2-amino-5-pyrimidinecarbonitrile has been extensively explored in recent years, driven by its potential in drug discovery, material synthesis, and chemical catalysis. Researchers have developed various methods to synthesize this compound, including condensation reactions, substitution reactions, and multi-component reactions. One notable approach involves the reaction of adenine derivatives with nitriles under specific conditions to form the desired pyrimidine derivative. These methods have been optimized to enhance yield and purity, making 2-amino-5-pyrimidinecarbonitrile more accessible for large-scale applications.

In terms of chemical properties, 2-amino-5-pyrimidinecarbonitrile exhibits high thermal stability and strong electron-withdrawing effects due to the presence of the cyano group. This makes it an ideal candidate for use in high-performance materials such as polymers, composites, and advanced ceramics. Recent studies have highlighted its potential as a building block for constructing two-dimensional (2D) materials, where its planar structure and functional groups contribute to enhanced mechanical and electronic properties.

The biological activity of 2-amino-5-pyrimidinecarbonitrile has also been a focal point of research. It has been investigated for its potential as an antiviral agent, particularly against RNA viruses such as influenza and coronaviruses. Preclinical studies have demonstrated that this compound can inhibit viral replication by targeting specific enzymes involved in viral RNA synthesis. Furthermore, its ability to modulate cellular signaling pathways makes it a promising candidate for cancer therapy, where it can potentially induce apoptosis in cancer cells while sparing healthy cells.

Another emerging application of 2-amino-5-pyrimidinecarbonitrile is in the field of electrochemistry. Its nitrogen-rich structure and conjugated system make it suitable for use in electrodes and sensors. Recent advancements have shown that this compound can enhance the sensitivity and selectivity of electrochemical sensors used for detecting environmental pollutants such as heavy metals and organic toxins. This has significant implications for environmental monitoring and remediation efforts.

In conclusion, 2-amino-5-pyrimidinecarbonitrile (CAS No. 1753-48-6) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, combined with its functional groups, positions it as a valuable tool in drug discovery, materials science, and environmental technology. As research continues to uncover new insights into its properties and applications, 2-amino-5-pyrimidinecarbonitrile is poised to play an increasingly important role in advancing modern science and technology.